Cas no 948553-28-4 (4-Ethyl-3-methoxybenzoic acid)

• Product Name: 4-Ethyl-3-methoxybenzoic acid
• CAS No: 948553-28-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD09832991
• CID: 1089919
• PubChem ID: 29940659
• Update Time: 2025-11-01

4-Ethyl-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-3-methoxybenzoic acid
• 4-ethyl-3-methoxy-benzoic acid
• DTXSID10652337
• Z1198232631
• AKOS006327273
• EN300-2583252
• SCHEMBL2592749
• 4-ETHYL-3-METHOXYBENZOICACID
• NQBCPBMNUWUJDJ-UHFFFAOYSA-N
• FT-0757083
• 948553-28-4

• MDL： MFCD09832991
• Inchi： 1S/C10H12O3/c1-3-7-4-5-8(10(11)12)6-9(7)13-2/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： NQBCPBMNUWUJDJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1CC

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-Ethyl-3-methoxybenzoic acid

4-Ethyl-3-methoxybenzoic acid (CAS No. 948553-28-4): A Comprehensive Overview

4-Ethyl-3-methoxybenzoic acid, identified by its CAS number 948553-28-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzoic acid core with ethyl and methoxy substituents, has garnered attention due to its diverse applications and potential in various scientific domains.

The structural uniqueness of 4-Ethyl-3-methoxybenzoic acid lies in its aromatic ring system, which is modified by an ethyl group at the fourth position and a methoxy group at the third position. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of these functional groups enhances its reactivity, making it a versatile building block for more complex molecules.

In recent years, 4-Ethyl-3-methoxybenzoic acid has been extensively studied for its potential applications in pharmaceuticals. Its benzoic acid moiety is known to exhibit various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. These characteristics have prompted researchers to explore its role in developing novel therapeutic agents.

One of the most promising areas of research involving 4-Ethyl-3-methoxybenzoic acid is its use as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The benzoic acid scaffold is a common structural feature in many NSAIDs, and modifications to this core structure can lead to the development of more effective and safer drugs. The ethyl and methoxy groups in 4-Ethyl-3-methoxybenzoic acid provide additional handles for further chemical manipulation, allowing for the creation of derivatives with enhanced pharmacological profiles.

Moreover, 4-Ethyl-3-methoxybenzoic acid has shown promise in the field of material science. Its aromatic nature and ability to form stable complexes with other molecules make it a suitable candidate for use in organic electronics and sensors. Researchers have explored its potential in developing new types of organic semiconductors and luminescent materials, which could revolutionize the display technology industry.

The synthesis of 4-Ethyl-3-methoxybenzoic acid typically involves multi-step organic reactions, starting from readily available aromatic precursors. One common synthetic route involves the Friedel-Crafts alkylation followed by methylation and oxidation steps. These reactions highlight the compound's utility as a versatile intermediate that can be modified to suit various synthetic needs.

In academic research, 4-Ethyl-3-methoxybenzoic acid has been used as a model compound to study reaction mechanisms and develop new catalytic systems. Its well-defined structure allows researchers to investigate the effects of different reaction conditions on its transformation, providing insights into broader chemical principles. Such studies contribute to the advancement of organic synthesis methodologies and open up new avenues for drug discovery.

The pharmacological potential of 4-Ethyl-3-methoxybenzoic acid extends beyond NSAIDs. Recent studies have suggested that it may have applications in neuroprotective therapies due to its ability to cross the blood-brain barrier and exert protective effects on neuronal cells. This property makes it an attractive candidate for further investigation in neurodegenerative disease models.

In conclusion, 4-Ethyl-3-methoxybenzoic acid (CAS No. 948553-28-4) is a multifaceted compound with significant implications in pharmaceuticals, material science, and organic chemistry. Its unique structural features and diverse applications make it a valuable asset in scientific research. As research continues to uncover new uses for this compound, its importance is likely to grow even further, contributing to advancements across multiple disciplines.